Cas no 34067-70-4 (Butanoic acid, 2-ethyl-2-fluoro-)

• Product Name: Butanoic acid, 2-ethyl-2-fluoro-
• CAS No: 34067-70-4
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 1466028
• PubChem ID: 19863781
• Update Time: 2025-11-02

Butanoic acid, 2-ethyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-2-fluoro-
• 34067-70-4
• DB-164337
• 2-ethyl-2-fluorobutanoic acid
• SPSJOVYLMIGWTM-UHFFFAOYSA-N
• MFCD19230283
• SCHEMBL7021597
• AS-47915
• F16821
• 2-Ethyl2-fluoro-butanoicacid
• 2-Ethyl2-fluoro-butanoic acid
• 2-Ethyl-2-fluoro-butanoic acid
• AKOS006382250

• Inchi： 1S/C6H11FO2/c1-3-6(7,4-2)5(8)9/h3-4H2,1-2H3,(H,8,9)
• InChI Key： SPSJOVYLMIGWTM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 134.07433
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on Butanoic acid, 2-ethyl-2-fluoro-

Comprehensive Overview of Butanoic acid, 2-ethyl-2-fluoro- (CAS No. 34067-70-4)

Butanoic acid, 2-ethyl-2-fluoro- (CAS No. 34067-70-4) is a fluorinated derivative of butanoic acid, a compound of significant interest in organic chemistry and industrial applications. This molecule features a unique combination of an ethyl group and a fluorine atom at the 2-position of the butanoic acid backbone, which imparts distinct chemical and physical properties. Researchers and industries are increasingly exploring fluorinated compounds like this due to their potential in pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine often enhances stability, bioavailability, and reactivity, making 2-ethyl-2-fluoro-butanoic acid a valuable subject of study.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in drug development and specialty chemicals. Butanoic acid, 2-ethyl-2-fluoro- is no exception, as its structural features align with trends in green chemistry and sustainable synthesis. Scientists are particularly interested in how the fluorine atom influences the molecule's behavior in reactions, such as nucleophilic substitutions or catalytic processes. This compound's potential as a building block for more complex molecules has also sparked curiosity, especially in the context of bioactive molecule design and material science innovations.

The synthesis of Butanoic acid, 2-ethyl-2-fluoro- typically involves fluorination techniques, which are a hot topic in modern chemistry. Methods like electrochemical fluorination or the use of fluorinating agents are often discussed in academic and industrial circles. The compound's CAS No. 34067-70-4 serves as a critical identifier for researchers looking to explore its properties or applications further. Given the growing emphasis on precision chemistry, understanding the nuances of such fluorinated derivatives is essential for advancing fields like medicinal chemistry and polymer science.

From an industrial perspective, 2-ethyl-2-fluoro-butanoic acid may find use in the production of flavors, fragrances, or specialty solvents. Its unique structure could contribute to the development of high-performance materials, such as liquid crystals or coatings with enhanced durability. Additionally, the compound's potential role in renewable energy technologies, such as battery electrolytes or fuel additives, is an area of active investigation. As industries seek alternatives to traditional petrochemicals, fluorinated compounds like this one are gaining attention for their versatility and efficiency.

Safety and handling of Butanoic acid, 2-ethyl-2-fluoro- are also important considerations. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with fluorinated compounds. Researchers are encouraged to consult material safety data sheets (MSDS) and conduct thorough risk assessments before use. The compound's stability under various conditions, such as temperature and pH, is another area of interest for both academic and industrial users.

In conclusion, Butanoic acid, 2-ethyl-2-fluoro- (CAS No. 34067-70-4) represents a fascinating example of how fluorination can modify and enhance the properties of organic molecules. Its applications span multiple industries, from pharmaceuticals to advanced materials, making it a compound worth watching in the coming years. As research into fluorinated compounds continues to grow, this molecule is likely to play a role in shaping future innovations in chemistry and technology.